Cas no 2680891-58-9 (benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate)

• Product Name: benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate
• CAS No: 2680891-58-9
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• CID: 5628051
• PubChem ID: 165927610
• Update Time: 2025-06-11

benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate
• EN300-28300725
• 2680891-58-9

• Inchi： 1S/C16H15BrClNO2/c1-10-8-13(17)15(11(2)14(10)18)19-16(20)21-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： HSCGZCSKWRTVLB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C)=C1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 366.99747g/mol
• Monoisotopic Mass: 366.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate

Introduction to benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate (CAS No. 2680891-58-9)

benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate (CAS No. 2680891-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted phenyl ring with bromine, chlorine, and methyl groups. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate can be represented as follows: C₁₅H₁₄BrClNO₂. The presence of the bromine and chlorine atoms on the phenyl ring introduces halogen bonding capabilities, which can influence the compound's interactions with biological targets. Additionally, the carbamate functionality is known to form hydrogen bonds, further enhancing its potential for binding to specific receptors or enzymes.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate has been explored as a potential lead compound in this context. Studies have shown that compounds with similar structural motifs can exhibit potent inhibitory activity against key enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of such compounds to inhibit kinases and proteases, which are crucial for the progression of diseases such as cancer and neurodegenerative disorders.

The synthesis of benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate typically involves multi-step reactions, including the formation of the carbamate group and the substitution of the phenyl ring. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of the compound but also allow for the introduction of additional functional groups to fine-tune its properties.

In terms of biological activity, benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate has demonstrated promising results in preliminary in vitro studies. It has shown selective inhibition of specific protein targets, which is a critical factor in drug development. The compound's ability to modulate these targets without affecting other essential cellular processes suggests its potential as a therapeutic agent with reduced side effects.

To further evaluate its therapeutic potential, preclinical studies are currently underway to assess the pharmacokinetic and pharmacodynamic properties of benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate. These studies aim to determine its stability, solubility, and bioavailability in different biological matrices. Additionally, toxicity profiles are being investigated to ensure that the compound is safe for use in higher organisms.

The future prospects for benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between chemists and biologists are crucial in this endeavor, as they combine their expertise to develop more effective therapeutic agents.

In conclusion, benzyl N-(6-bromo-3-chloro-2,4-dimethylphenyl)carbamate (CAS No. 2680891-58-9) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further investigation and potential clinical applications. As research continues to advance, it is likely that this compound will play a significant role in the development of novel therapeutic strategies for various diseases.